Cas no 6470-18-4 (1-Acetylamino-7-naphthol)

• Product Name: 1-Acetylamino-7-naphthol
• CAS No: 6470-18-4
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD00035710
• CID: 46796
• PubChem ID: 80946
• Update Time: 2025-07-17

1-Acetylamino-7-naphthol Chemical and Physical Properties

Names and Identifiers

• N-(7-Hydroxynaphthalen-1-yl)acetamide
• 1-Acetamido-7-Hydroxynaphthalene
• 1-Acetylamino-7-naphthol
• 1-Acetamino-7-naphthol
• 1-Acetamido-7-hydrox
• 1-acetamido-7-naphthol
• 1-Acetamino-7-hydroxynaphthalin
• 1-ACETHYL AMINO-7 NAPTHTHOL
• 8-Acetamido-2-naphthol
• 8-acetylamino-2-naphthol
• Acethyl amino napththol
• N-ACETYL-7-HYDROXYNAPHTHLAMINE
• N-(7-Hydroxy-1-naphthyl)acetamide
• Acetamide, N-(7-hydroxy-1-naphthalenyl)-
• Y3Y5XP0GBH
• MLS002638016
• NSC7566
• Acetamide, N-(7-hydroxy-1-naphthyl)-
• N-(7-hydroxy-1-naphthalenyl)-Acetamide
• Oprea1_129052
• KSC497Q2B
• N-(7-hydroxynaphthyl)acetamide
• SCH
• 6470-18-4
• AC-12353
• AI3-60059
• n-(7-hydroxynaphthalene-1-yl)-acetamide
• CS-0187548
• FT-0607289
• N-(7-HYDROXY-1-NAPHTHALENYL)ACETAMIDE
• EINECS 229-293-5
• NS00035737
• N-(7-Hydroxy-naphthalen-1-yl)-acetamide
• SR-01000513201-1
• AB01567
• ALNWQAFPXMGLTJ-UHFFFAOYSA-N
• SY110480
• CHEMBL1901271
• 1-acetamino-7-hydroxy-naphthalene
• W-104822
• AKOS003245253
• DS-18479
• NSC-7566
• SR-01000513201
• A19019
• MFCD00035710
• DTXSID6064377
• SCHEMBL1413170
• SMR001530297
• 1-ACETYLAMINO-7-HYDROXYNAPHTHALENE
• NSC 7566
• UNII-Y3Y5XP0GBH
• N-(7-Hydroxynaphth-1-yl)acetamide
• HMS3093O18
• DB-054716

• MDL： MFCD00035710
• Inchi： 1S/C12H11NO2/c1-8(14)13-12-4-2-3-9-5-6-10(15)7-11(9)12/h2-7,15H,1H3,(H,13,14)
• InChI Key： ALNWQAFPXMGLTJ-UHFFFAOYSA-N
• SMILES： OC1C=CC2=CC=CC(=C2C=1)NC(C)=O

Computed Properties

• Exact Mass: 201.07900
• Monoisotopic Mass: 201.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: 1.5
• Topological Polar Surface Area: 49.3

Experimental Properties

• Color/Form: Lamellar crystals. The industrial product is light gray powder.
• Density: 1.297 g/cm3
• Boiling Point: 486.2°C at 760 mmHg
• Flash Point: 247.9ºC
• Refractive Index: 1.704
• PSA: 49.33000
• LogP: 2.57680
• Solubility: Soluble in ethanol, ether, acetic acid and benzene.

1-Acetylamino-7-naphthol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• WGK Germany：2
• Safety Instruction： S26; S36
• RTECS：NS1103000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 1-Acetylamino-7-naphthol

Recent Advances in the Study of 1-Acetylamino-7-naphthol (CAS: 6470-18-4) in Chemical Biology and Pharmaceutical Research

1-Acetylamino-7-naphthol (CAS: 6470-18-4) is a naphthalene derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of an acetylated amino group and a hydroxyl group on the naphthalene ring, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its role in drug development, particularly in the design of novel therapeutic agents targeting various diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 1-Acetylamino-7-naphthol as a precursor in the synthesis of kinase inhibitors. The researchers demonstrated that modifications to the naphthalene core could enhance the compound's binding affinity to specific kinase targets, thereby improving its therapeutic potential. The study highlighted the compound's versatility and its ability to serve as a scaffold for the development of targeted therapies.

In addition to its role in drug synthesis, 1-Acetylamino-7-naphthol has also been studied for its fluorescent properties. A recent paper in Analytical Chemistry reported that the compound exhibits strong fluorescence under certain conditions, making it a promising candidate for use in bioimaging and diagnostic applications. The researchers optimized the synthesis protocol to achieve high yields and purity, which is critical for its use in sensitive biological assays.

Another area of interest is the compound's potential as an antioxidant. A 2022 study in Free Radical Biology and Medicine explored the radical-scavenging activity of 1-Acetylamino-7-naphthol and its derivatives. The findings suggested that the compound could mitigate oxidative stress in cellular models, pointing to its possible use in the treatment of diseases associated with oxidative damage, such as neurodegenerative disorders.

Despite these promising findings, challenges remain in the large-scale production and application of 1-Acetylamino-7-naphthol. Issues such as solubility, stability, and bioavailability need to be addressed to fully realize its potential in clinical settings. Ongoing research is focused on optimizing the compound's physicochemical properties and exploring novel delivery systems to overcome these limitations.

In conclusion, 1-Acetylamino-7-naphthol (CAS: 6470-18-4) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its applications range from drug development to bioimaging and antioxidant therapy, highlighting its broad utility. Future studies should focus on addressing the current challenges and further elucidating its mechanisms of action to unlock its full potential.